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Compound of Interest

Compound Name: MTO0703

Cat. No.: B1677556

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of MT0703, an aminothiazolylglycylcephalosporin antibiotic. The following procedural guidance
is intended to be a primary resource for laboratory safety and chemical handling, ensuring the
safe and effective use of this compound in a research setting.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for MT0703.

Property Value Source

CAS Number 108353-14-6 TargetMol SDS[1]
Molecular Formula C26H25N709S3 PubChem|[2]
Melting/Freezing Point 300°C Fisher Scientific[3]
Solubility Soluble in water Fisher Scientific[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling MT0703 to prevent exposure.
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Area of Protection Required PPE Specifications

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Eye Protection Safety Goggles

Impervious gloves (e.g., nitrile,
neoprene). Gloves must be
] ] ] inspected prior to use and
Hand Protection Chemical-resistant Gloves ) )
disposed of after use in
accordance with good

laboratory practices.[1][3]

Fire/flame resistant and
Body Protection Protective Clothing impervious clothing. A lab coat

is required at a minimum.[1]

If exposure limits are exceeded
) ) ) or irritation is experienced, a
Respiratory Protection Respirator ) )
full-face respirator is

necessary.[1]

Operational Plan: Safe Handling and Storage

Follow these step-by-step procedures to ensure the safe handling and storage of MT0703.

Handling Procedures

e Ventilation: Handle MT0703 in a well-ventilated area, preferably within a chemical fume
hood.[1]

e Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols. Do not
clear dust on surfaces with compressed air.[1][3]

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[3]

e Spill Management:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://en.wikipedia.org/wiki/Cephalosporin
https://en.wikipedia.org/wiki/Cephalosporin
https://www.urology-textbook.com/cephalosporins.html
https://en.wikipedia.org/wiki/Cephalosporin
https://en.wikipedia.org/wiki/Cephalosporin
https://www.benchchem.com/product/b1677556?utm_src=pdf-body
https://www.benchchem.com/product/b1677556?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cephalosporin
https://en.wikipedia.org/wiki/Cephalosporin
https://www.urology-textbook.com/cephalosporins.html
https://www.urology-textbook.com/cephalosporins.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Ensure adequate ventilation.

o Remove all sources of ignition.

o Evacuate personnel to a safe area.
o Use personal protective equipment.

o Prevent further leakage or spillage if safe to do so.

o

Collect spillage and arrange for disposal. Do not let the chemical enter drains.[1]

Storage Procedures

o Container: Store in a tightly closed container.[1]
» Conditions: Keep in a dry, cool, and well-ventilated place.[1]

e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[1]

Disposal Plan

All waste containing MT0703 must be treated as hazardous waste.

o Waste Classification: Label all waste containers with "Hazardous Waste" and a complete list
of the contents.

» Containerization:
o Use compatible, leak-free containers with tightly screwed caps.
o Do not fill containers beyond 90% of their capacity.
o Separate solid and liquid waste.

o Consolidation: Whenever possible, consolidate the same-type waste into as few containers
as possible.[4]
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o Disposal Request: Follow your institution's procedures for hazardous waste disposal. Ensure
all required forms are completed accurately.[4]

Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis

MTO0703 is a cephalosporin, a class of B-lactam antibiotics.[3] These antibiotics are bactericidal,
meaning they kill bacteria. Their mechanism of action involves the disruption of peptidoglycan
synthesis, a critical component of the bacterial cell wall.[1][2][3][5]
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Caption: Mechanism of action of MT0703, a cephalosporin antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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MTO0703]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677556#personal-protective-equipment-for-
handling-mt0703]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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